Cas no 3518-88-5 (Diethyl 3,3'-Iminodipropionate)

• Product Name: Diethyl 3,3'-Iminodipropionate
• CAS No: 3518-88-5
• MF: C₁₀H₁₉NO₄
• MW: 217.26216340065
• MDL: MFCD14705114
• CID: 853232
• PubChem ID: 135726941
• Update Time: 2025-10-29

Diethyl 3,3'-Iminodipropionate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(2-ethoxycarbonylethylamino)propanoate
• DIETHYL 3,3'-IMINODIPROPIONATE
• ethyl 3-[(3-ethoxy-3-oxopropyl)amino]propanoate
• 2,2'-dicarboethoxydiethylamine
• 3,3'-iminobis(ethyl propionate)
• 3,3'-Iminodipropionic Acid Diethyl Ester
• bis<2-(ethoxycarbonyl)ethyl>amin
• diethyl 3,3'-azanediyldipropanoate
• diethyl 3,3'-iminodipropanoate
• N,N-bis-(1-ethoxy-carbonyleth-2-yl)amine
• NSC525738
• diethyl iminodipropionate
• Diethyl3,3'-Iminodipropionate
• ONEIYJQBXMVMKU-UHFFFAOYSA-N
• 3,3'-Iminobis(propionic acid ethyl) ester
• D4111
• Diethyl 3,3'-Iminodipropionate

• MDL： MFCD14705114
• Inchi： 1S/C10H19NO4/c1-3-14-9(12)5-7-11-8-6-10(13)15-4-2/h11H,3-8H2,1-2H3
• InChI Key： ONEIYJQBXMVMKU-UHFFFAOYSA-N
• SMILES： O(CC)C(CCNCCC(=O)OCC)=O

Computed Properties

• Exact Mass: 217.13100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 174
• Topological Polar Surface Area: 64.599

Experimental Properties

• Boiling Point: 139°C/12mmHg(lit.)
• Refractive Index: 1.4390-1.4430
• PSA: 64.63000
• LogP: 0.87330

Diethyl 3,3'-Iminodipropionate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Diethyl 3,3'-Iminodipropionate

Comprehensive Guide to Diethyl 3,3'-Iminodipropionate (CAS No. 3518-88-5): Properties, Applications, and Industry Insights

Diethyl 3,3'-Iminodipropionate (CAS No. 3518-88-5) is a versatile organic compound widely used in pharmaceutical, agrochemical, and specialty chemical industries. Its molecular structure, featuring an iminodipropionate backbone with ethyl ester groups, makes it a valuable intermediate for synthesizing complex molecules. This article explores its properties, applications, and answers frequently searched questions like "What is Diethyl 3,3'-Iminodipropionate used for?" and "How to synthesize Diethyl 3,3'-Iminodipropionate?".

The compound's CAS No. 3518-88-5 is a critical identifier for researchers and regulatory compliance. With growing interest in sustainable chemistry, Diethyl 3,3'-Iminodipropionate has gained attention due to its role in green synthesis routes. Its ester groups enable mild reaction conditions, aligning with trends like "eco-friendly chemical synthesis" and "low-energy manufacturing processes," frequently searched in academic and industrial forums.

In pharmaceuticals, Diethyl 3,3'-Iminodipropionate serves as a precursor for active pharmaceutical ingredients (APIs). Its ability to form stable amide bonds makes it ideal for peptide-mimetic drugs, addressing trending topics like "peptide-based therapeutics" and "drug delivery optimization." Recent studies highlight its utility in biodegradable polymers, linking it to popular searches such as "sustainable polymer materials."

From a technical perspective, the compound exhibits excellent solubility in polar solvents, a property often queried as "solubility of Diethyl 3,3'-Iminodipropionate." Its stability under acidic conditions (pH 2–6) is crucial for formulations, answering common questions like "How to store Diethyl 3,3'-Iminodipropionate?" (recommended: inert atmosphere, 4°C). Analytical methods like HPLC and GC-MS are typically employed for purity verification, a detail frequently sought in "quality control protocols."

The agrochemical sector utilizes CAS No. 3518-88-5 for synthesizing herbicidal compounds. Its bifunctional nature allows modular derivatization, fitting searches on "crop protection chemical design." Innovations in enzymatic catalysis have further positioned this compound in "biocatalysis applications," a hot topic in industrial biotechnology circles.

Regulatory-wise, Diethyl 3,3'-Iminodipropionate complies with major chemical inventories (e.g., TSCA, EINECS). Safety data sheets emphasize standard organic compound handling, addressing concerns like "is Diethyl 3,3'-Iminodipropionate toxic?" (low acute toxicity per OECD 423). Such information aligns with the rising demand for "transparent chemical safety data" in procurement workflows.

Future research directions include exploring its use in metal-organic frameworks (MOFs) for gas storage—a subject with 300%+ search growth since 2022. The compound's nitrogen donor atoms make it a candidate for "coordination chemistry applications," another trending query in materials science communities.